61-54-1

Tryptamine

In Stock

• CAS RN:
• 61-54-1

• Formula:
• C10H12N2

• InChI:
• InChI=1S/C10H12N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5-6,11H2

• InChIKey:
• APJYDQYYACXCRM-UHFFFAOYSA-N

• Tryptamine is an analytical reference standard categorized as a tryptamine. Tryptamine derivatives have been synthetically produced as hallucinogenic drugs of abuse that act on the serotonergic system. This product is intended for research and forensic applications.
  Tryptamine is an indole alkaloid and intermediate in the biosynthesis of serotonin and the phytohormone melatonin in plants. It increases the levels of the terpenoid indole alkaloids ajmalicine, strictosidine, and catharanthine in cultures of C. roseus. Tryptamine is also a product of tryptophan metabolism in mammals. Tryptamine derivatives have been synthetically produced as hallucinogenic drugs of abuse that act on the serotonergic system.
  Tryptamines which are usually found in plants, fungi, animals, etc. are categorized under the monoamine alkaloids class of compounds.
  Tryptamine belongs to the class ...

3,3,3-Trifluoropropyne

In Stock

• CAS RN:
• 661-54-1

• Formula:
• C3HF3

• InChI:
• InChI=1S/C3HF3/c1-2-3(4,5)6/h1H

• InChIKey:
• PRDFNJUWGIQQBW-UHFFFAOYSA-N

• 3,3,3-Trifluoropropyne is a useful research compound. Its molecular formula is C3HF3 and its molecular weight is 94.03 g/mol. The purity is usually 95%.

(7-Bromobicyclo[4.1.0]hept-7-yl)phenylmethanol

• CAS RN:
• 71161-54-1

• Formula:
• C14H17BrO

• InChI:
• InChI=1S/C14H17BrO/c15-14(11-8-4-5-9-12(11)14)13(16)10-6-2-1-3-7-10/h1-3,6-7,11-13,16H,4-5,8-9H2

• InChIKey:
• VCLHWKWUHGBUCU-UHFFFAOYSA-N

• (7-Bromobicyclo[4.1.0]hept-7-yl)phenylmethanol is a useful research compound. Its molecular formula is C14H17BrO and its molecular weight is 281.19 g/mol. The purity is usually 95%.

4-(4-Nitrophenoxy)benzaldehyde

In Stock

• CAS RN:
• 50961-54-1

• Formula:
• C13H9NO4

• InChI:
• InChI=1S/C13H9NO4/c15-9-10-1-5-12(6-2-10)18-13-7-3-11(4-8-13)14(16)17/h1-9H

• InChIKey:
• OCHOSUFDGPHRJA-UHFFFAOYSA-N

• 4-(4-Nitrophenoxy)benzaldehyde is a useful research compound. Its molecular formula is C13H9NO4 and its molecular weight is 243.21 g/mol. The purity is usually 95%.

1-Propanol, 2-amino-3-[(2-aminoethyl)amino]-, trihydrochloride, (2R)-

In Stock

• CAS RN:
• 178761-54-1

• Formula:
• C5H18Cl3N3O

• InChI:
• InChI=1S/C5H15N3O.3ClH/c6-1-2-8-3-5(7)4-9;;;/h5,8-9H,1-4,6-7H2;3*1H/t5-;;;/m1.../s1

• InChIKey:
• QKBAZXAXMFZVBQ-QVJBSGFVSA-N

• 1-Propanol, 2-amino-3-[(2-aminoethyl)amino]-, trihydrochloride, (2R)- is a useful research compound. Its molecular formula is C5H18Cl3N3O and its molecular weight is 242.57. The purity is usually 95%.

9-bromo-6-butyl-6H-indolo[2,3-b]quinoxaline

In Stock

• CAS RN:
• 327061-54-1

• Formula:
• C18H16BrN3

• InChI:
• InChI=1S/C18H16BrN3/c1-2-3-10-22-16-9-8-12(19)11-13(16)17-18(22)21-15-7-5-4-6-14(15)20-17/h4-9,11H,2-3,10H2,1H3

• InChIKey:
• RSJAANYONBCYDG-UHFFFAOYSA-N

• 9-bromo-6-butyl-6H-indolo[2,3-b]quinoxaline is a useful research compound. Its molecular formula is C18H16BrN3 and its molecular weight is 354.251. The purity is usually 95%.

(E)-N-(4-methoxyphenyl)-3-(4-phenylmethoxyphenyl)prop-2-enamide

In Stock

• CAS RN:
• 466661-54-1

• Formula:
• C23H21NO3

• InChI:
• InChI=1S/C23H21NO3/c1-26-21-14-10-20(11-15-21)24-23(25)16-9-18-7-12-22(13-8-18)27-17-19-5-3-2-4-6-19/h2-16H,17H2,1H3,(H,24,25)/b16-9+

• InChIKey:
• IRXCIZDXHFVYLH-CXUHLZMHSA-N

• (E)-N-(4-methoxyphenyl)-3-(4-phenylmethoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H21NO3 and its molecular weight is 359.425. The purity is usually 95%.

5-((4-Ethoxyphenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-54-1

• Formula:
• C20H26N4O2S

• InChI:
• InChI=1S/C20H26N4O2S/c1-3-16-21-20-24(22-16)19(25)18(27-20)17(23-12-6-5-7-13-23)14-8-10-15(11-9-14)26-4-2/h8-11,17,25H,3-7,12-13H2,1-2H3

• InChIKey:
• YWALJLPCQSRUQN-UHFFFAOYSA-N

• 5-((4-Ethoxyphenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H26N4O2S and its molecular weight is 386.51. The purity is usually 95%.

6-Chloro-1-(3,4-difluorophenyl)-1-oxohexane

In Stock

• CAS RN:
• 898761-54-1

• Formula:
• C12H13ClF2O

• InChI:
• InChI=1S/C12H13ClF2O/c13-7-3-1-2-4-12(16)9-5-6-10(14)11(15)8-9/h5-6,8H,1-4,7H2

• InChIKey:
• ZXQNSNXGWUUBRL-UHFFFAOYSA-N

• 6-Chloro-1-(3,4-difluorophenyl)-1-oxohexane is a useful research compound. Its molecular formula is C12H13ClF2O and its molecular weight is 246.68 g/mol. The purity is usually 95%.

2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 932961-54-1

• Formula:
• C21H28N4O2S

• InChI:
• InChI=1S/C21H28N4O2S/c1-14-10-15(2)12-16(11-14)22-19(26)13-28-20-17-6-5-7-18(17)25(21(27)23-20)9-8-24(3)4/h10-12H,5-9,13H2,1-4H3,(H,22,26)

• InChIKey:
• KEZQJOVVZIFFIT-UHFFFAOYSA-N

• 2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.

N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-4-phenylbenzamide

Usually In Stock

• CAS RN:
• 356561-54-1

• Formula:
• C23H19N3O4S

• InChI:
• InChI=1S/C23H19N3O4S/c1-16-15-22(25-30-16)26-31(28,29)21-13-11-20(12-14-21)24-23(27)19-9-7-18(8-10-19)17-5-3-2-4-6-17/h2-15H,1H3,(H,24,27)(H,25,26)

• InChIKey:
• NESCVJRRHGSPNP-UHFFFAOYSA-N

• N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-4-phenylbenzamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.5g/mol. The purity is usually 95%.

1-(8-ethoxy-2H-chromen-3-yl)ethanone

• CAS RN:
• 178561-54-1

• Formula:
• C13H14O3

• InChI:
• InChI=1S/C13H14O3/c1-3-15-12-6-4-5-10-7-11(9(2)14)8-16-13(10)12/h4-7H,3,8H2,1-2H3

• InChIKey:
• RDIRNUBZJLCGMG-UHFFFAOYSA-N

• 1-(8-ethoxy-2H-chromen-3-yl)ethanone, also known as 1-(8-ethoxy-2H-chromen-3-yl)ethanone, is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.252. The purity is usually 95%.

2-bromo-5-methoxy-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzamide

In Stock

• CAS RN:
• 1797861-54-1

• Formula:
• C15H16BrN3O2S

• InChI:
• InChI=1S/C15H16BrN3O2S/c1-21-11-2-3-13(16)12(8-11)14(20)18-10-4-6-19(9-10)15-17-5-7-22-15/h2-3,5,7-8,10H,4,6,9H2,1H3,(H,18,20)

• InChIKey:
• URCUXQSENBYYMJ-UHFFFAOYSA-N

• 2-bromo-5-methoxy-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzamide is a useful research compound. Its molecular formula is C15H16BrN3O2S and its molecular weight is 382.28. The purity is usually 95%.

5-Chloro-6-(ethylamino)pyridine-3-carboxylic acid

In Stock

• CAS RN:
• 1019461-54-1

• Formula:
• C8H9ClN2O2

• InChI:
• InChI=1S/C8H9ClN2O2/c1-2-10-7-6(9)3-5(4-11-7)8(12)13/h3-4H,2H2,1H3,(H,10,11)(H,12,13)

• InChIKey:
• AQUHMSXUKOCEPD-UHFFFAOYSA-N

• 5-Chloro-6-(ethylamino)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H9ClN2O2 and its molecular weight is 200.62 g/mol. The purity is usually 95%.

1H-Indole-1-propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-5-fluoro-alpha-hydroxy-alpha-methyl-, (alphaR)-

Usually In Stock

• CAS RN:
• 2031161-54-1

• Formula:
• C20H15F4N3O2

• InChI:
• InChI=1S/C20H15F4N3O2/c1-19(29,11-27-7-6-12-8-14(21)3-5-17(12)27)18(28)26-15-4-2-13(10-25)16(9-15)20(22,23)24/h2-9,29H,11H2,1H3,(H,26,28)/t19-/m1/s1

• InChIKey:
• CFSAYQVTXBMPRF-LJQANCHMSA-N

• (R)-UT-155 is a potent selective androgen receptor degrader (SARD), which markedly reduces the activity of wild-type and splice variant isoforms of AR, thereby binding the amino-terminal transcriptional activation domain AF-1.